Methyl 5-(4-fluoro-3-methoxyphenyl)-3-nitroisoxazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 5-(4-fluoro-3-methoxyphenyl)-3-nitroisoxazole-4-carboxylate” is a complex organic compound. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms and two heteroatoms (one oxygen and one nitrogen). The isoxazole ring is substituted with a nitro group at the 3-position and a carboxylate ester at the 4-position. The 5-position of the isoxazole ring is connected to a phenyl ring, which is further substituted with a fluoro group at the 4-position and a methoxy group at the 3-position .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the isoxazole ring and the various substituents. The electron-withdrawing nitro group and the electron-donating methoxy group would likely have significant effects on the electronic structure of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the polar nitro and ester groups might make it more soluble in polar solvents .Scientific Research Applications
Synthesis and Biological Evaluation
- Antileukemic Agents : Novel derivatives similar to the chemical have been synthesized and evaluated for their potential as chemotherapeutic agents. One study demonstrated that certain compounds induced significant cell death in leukemic cells, suggesting potential antileukemic properties (N. R. T. Gowda et al., 2009).
Structural and Crystallographic Studies
- Crystal Structure Analysis : Research on closely related phenylisoxazoles provided insights into their crystal structures, which could be relevant for understanding the structural and physical properties of "Methyl 5-(4-fluoro-3-methoxyphenyl)-3-nitroisoxazole-4-carboxylate" (B. Stöger et al., 2013).
Applications in Nucleic Acid Research
- Oligoribonucleotide Synthesis : Compounds with similar structures have been utilized in the synthesis of oligoribonucleotides, indicating the potential application of "this compound" in RNA biochemistry and molecular biology (B. Beijer et al., 1990).
Antimitotic Activity
- Cancer Research : Some isoxazole derivatives have shown moderate antimitotic activity against human lung carcinoma cells, suggesting the potential for "this compound" to be researched for anticancer properties (D. Vasilenko et al., 2017).
Synthetic Chemistry
- Chemical Synthesis : The synthesis of similar compounds has facilitated the development of various pharmaceuticals and chemicals, highlighting the importance of studying the synthetic pathways and applications of isoxazole derivatives (J. Khalafy et al., 2002).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 5-(4-fluoro-3-methoxyphenyl)-3-nitro-1,2-oxazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9FN2O6/c1-19-8-5-6(3-4-7(8)13)10-9(12(16)20-2)11(14-21-10)15(17)18/h3-5H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXUREXWIQZAZRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=C(C(=NO2)[N+](=O)[O-])C(=O)OC)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9FN2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.